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Compound of Interest

Compound Name: MSC-1186

Cat. No.: B15607410 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility and stability of MSC-1186 when prepared in

Dimethyl Sulfoxide (DMSO). It includes frequently asked questions and troubleshooting advice

to ensure accurate and reproducible experimental results.

Solubility and Stability Data
The following table summarizes the key quantitative data regarding the solubility and stability of

MSC-1186 in DMSO, compiled from various suppliers. Note that MSC-1186 is also known as

PND-1186 or VS-4718.
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Parameter Value Source

Solubility in DMSO ≥50.2 mg/mL APExBIO[1]

Soluble to 100 mM R&D Systems[2]

5 mg/mL Cayman Chemical[3]

≥34 mg/mL (67.80 mM) MedchemExpress[4]

100 mg/mL (199.4 mM) Selleck Chemicals[5][6]

Stock Solution Stability
Stored below -20°C for several

months.
APExBIO[1]

In solvent: -80°C for 2 years;

-20°C for 1 year.
MedchemExpress[4]

In DMSO: 4°C for 2 weeks;

-80°C for 6 months.
DC Chemicals[7]

In solvent: -80°C for 1 year;

-20°C for 1 month.
Selleck Chemicals[6]

Powder Stability
-20°C for 3 years; 4°C for 2

years.
MedchemExpress[4]

-20°C for 2 years. DC Chemicals[7]

Experimental Workflow and Signaling Pathway
To ensure proper handling and use of MSC-1186, a standardized workflow is recommended.

The following diagram illustrates the key steps for preparing and storing a stock solution.

Stock Solution Preparation Storage and Handling

Start: Weigh MSC-1186 Powder Add Anhydrous DMSO
Calculate required volume Warm at 37°C for 10 min

and/or Sonicate Vortex to Ensure Homogeneity Aliquot into single-use vials Store at -20°C or -80°C Thaw at room temperature
For use Use immediately in experiment

(Avoid repeated freeze-thaw)

Click to download full resolution via product page
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Caption: Workflow for preparing and storing MSC-1186 in DMSO.

MSC-1186 is a potent inhibitor of Focal Adhesion Kinase (FAK). The diagram below outlines its

role in the FAK signaling pathway.
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Caption: MSC-1186 inhibits FAK autophosphorylation and downstream signaling.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for MSC-1186?

A1: The recommended solvent for preparing stock solutions of MSC-1186 is anhydrous DMSO.

Q2: How do I dissolve MSC-1186 in DMSO?
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A2: To aid dissolution, it is recommended to warm the vial at 37°C for 10 minutes and/or

sonicate the solution in an ultrasonic bath.[1] Vortexing the solution will help ensure it is

homogeneous before use.

Q3: What is the maximum concentration of MSC-1186 that can be achieved in DMSO?

A3: The reported solubility of MSC-1186 in DMSO varies between suppliers, with values

ranging from 5 mg/mL to 100 mg/mL.[3][5][6] It is advisable to consult the certificate of analysis

for the specific batch you are using.

Q4: How should I store the MSC-1186 stock solution in DMSO?

A4: For long-term storage, it is best to store aliquots of the stock solution at -80°C, where it can

be stable for up to two years.[4] For shorter-term storage, -20°C is acceptable for up to one

year.[4] Some suppliers recommend a shorter duration of one month at -20°C, so it is crucial to

refer to the supplier's guidelines.[6] To maintain the integrity of the compound, avoid repeated

freeze-thaw cycles.[6]

Q5: Is it normal to see precipitation in my MSC-1186 stock solution after thawing?

A5: Precipitation can occur, especially if the stock solution is stored at a high concentration. If

you observe precipitation, gently warm the vial to 37°C and vortex or sonicate to redissolve the

compound completely before use.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving MSC-1186

- Insufficient solvent.-

Compound has precipitated

out of solution.- Use of non-

anhydrous DMSO.

- Ensure you are using the

correct volume of DMSO for

your desired concentration.-

Warm the solution at 37°C and

sonicate or vortex to aid

dissolution.[1]- Use fresh,

anhydrous DMSO, as

hygroscopic DMSO can

negatively impact solubility.[4]

[6]

Inconsistent Experimental

Results

- Inaccurate concentration of

stock solution.- Degradation of

the compound.- Repeated

freeze-thaw cycles.

- Ensure the compound is fully

dissolved before making

dilutions.- Aliquot the stock

solution into single-use vials to

avoid multiple freeze-thaw

cycles.[6]- Store the stock

solution at the recommended

temperature (-80°C for long-

term storage).[4][6][7]

Precipitation in Cell Culture

Media

- Low solubility of MSC-1186 in

aqueous solutions.

- Ensure the final

concentration of DMSO in your

cell culture media is low

(typically <0.5%) and does not

affect cell viability.- Prepare

fresh dilutions from your stock

solution for each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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